Cas no 2295828-32-7 ((4R)-4-Propyl-L-proline Hydrochloride)

• Product Name: (4R)-4-Propyl-L-proline Hydrochloride
• CAS No: 2295828-32-7
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5164933
• Update Time: 2025-10-31

(4R)-4-Propyl-L-proline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-propyl-, hydrochloride (1:1), (4R)-
• (4R)-4-Propyl-L-proline Hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-2-3-6-4-7(8(10)11)9-5-6;/h6-7,9H,2-5H2,1H3,(H,10,11);1H/t6-,7+;/m1./s1
• InChI Key： TXAPCOQNEYUROQ-HHQFNNIRSA-N
• SMILES： C([C@H]1NC[C@H](CCC)C1)(=O)O.Cl

Additional information on (4R)-4-Propyl-L-proline Hydrochloride

Introduction to (4R)-4-Propyl-L-proline Hydrochloride (CAS No. 2295828-32-7)

(4R)-4-Propyl-L-proline Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2295828-32-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amino acid derivatives and has garnered considerable attention due to its unique structural properties and potential applications in drug development and biochemical research.

The molecular structure of (4R)-4-Propyl-L-proline Hydrochloride features a proline backbone with a propyl group attached at the 4-position, making it a chiral molecule with a specific stereochemical configuration. The hydrochloride salt form enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications.

In recent years, there has been growing interest in the use of proline derivatives as key intermediates in the synthesis of various therapeutic agents. The chiral nature of (4R)-4-Propyl-L-proline Hydrochloride makes it particularly valuable in the development of enantiomerically pure drugs, where the stereochemistry of the molecule can significantly influence its biological activity and pharmacokinetic properties.

One of the most promising areas of research involving (4R)-4-Propyl-L-proline Hydrochloride is its application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including inflammation, viral replication, and cancer progression. By inhibiting specific proteases, it is possible to develop novel therapeutic strategies for these conditions. Recent studies have demonstrated that proline-based inhibitors can effectively target certain proteases due to their ability to mimic the natural substrates of these enzymes.

Furthermore, (4R)-4-Propyl-L-proline Hydrochloride has shown potential in the development of peptidomimetics, which are synthetic molecules designed to mimic the structure and function of natural peptides. Peptidomimetics offer several advantages over traditional peptides, including improved stability, bioavailability, and resistance to enzymatic degradation. The unique structural features of (4R)-4-Propyl-L-proline Hydrochloride make it an ideal building block for designing peptidomimetics with enhanced pharmacological properties.

The synthesis of (4R)-4-Propyl-L-proline Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These synthetic approaches not only highlight the complexity of producing such compounds but also underscore the importance of innovative chemical techniques in pharmaceutical research.

In addition to its pharmaceutical applications, (4R)-4-Propyl-L-proline Hydrochloride has been explored for its role in biochemical research. Its chiral properties make it a valuable tool for studying enzyme-substrate interactions and understanding the mechanisms of stereoselective transformations. By using this compound as a reference standard or intermediate, researchers can gain insights into the structural and functional aspects of various biological systems.

The growing body of evidence supporting the utility of (4R)-4-Propyl-L-proline Hydrochloride in drug development has prompted further investigation into its potential therapeutic applications. Preclinical studies have begun to explore its efficacy in treating conditions such as inflammation, neurodegenerative diseases, and infectious disorders. These studies not only aim to validate its biological activity but also to optimize its pharmacokinetic profile for clinical use.

The future prospects for (4R)-4-Propyl-L-proline Hydrochloride are promising, with ongoing research focused on expanding its applications in medicinal chemistry and biotechnology. As our understanding of molecular interactions continues to evolve, compounds like this are expected to play an increasingly important role in the development of next-generation therapeutics. The integration of computational modeling and high-throughput screening techniques will further enhance our ability to harness the potential of such molecules.

In conclusion, (4R)-4-Propyl-L-proline Hydrochloride (CAS No. 2295828-32-7) is a versatile and highly significant compound with diverse applications in pharmaceutical chemistry and biochemistry. Its unique structural properties and potential therapeutic benefits make it a valuable asset in ongoing research efforts aimed at developing innovative treatments for various diseases. As scientific advancements continue to unfold, the role of this compound is expected to expand, contributing significantly to future medical breakthroughs.